(E)-3-(2-CHLOROPHENYL)-N-(5-METHYL-3-ISOXAZOLYL)-2-PROPENAMIDE

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-(5-methyl-1,2-oxazol-3-yl)prop-2-enamide
• InChI: InChI=1S/C13H11ClN2O2/c1-9-8-12(16-18-9)15-13(17)7-6-10-4-2-3-5-11(10)14/h2-8H,1H3,(H,15,16,17)/b7-6+
• InChI Key: QYADGFZZLAELGI-VOTSOKGWSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C=CC2=CC=CC=C2Cl
• Isomeric SMILES: CC1=CC(=NO1)NC(=O)/C=C/C2=CC=CC=C2Cl
• Molecular Formula: C13H11ClN2O2
• Molecular Weight: 262.69 g/mol

Description

(E)-3-(2-Chlorophenyl)-N-(5-methyl-3-isoxazolyl)-2-propenamide is a chemical compound known for its unique structure and potential applications in various fields. This compound features a chlorophenyl group, an isoxazolyl group, and a propenamide moiety, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-3-(2-Chlorophenyl)-N-(5-methyl-3-isoxazolyl)-2-propenamide typically involves the following steps:

Formation of the Isoxazole Ring: The isoxazole ring can be synthesized through a 1,3-dipolar cycloaddition reaction between a nitrile oxide and an alkene.

Chlorophenyl Group Introduction: The chlorophenyl group is introduced through a nucleophilic aromatic substitution reaction.

Propenamide Formation: The final step involves the formation of the propenamide moiety through an amide coupling reaction.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

(E)-3-(2-Chlorophenyl)-N-(5-methyl-3-isoxazolyl)-2-propenamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The chlorophenyl group can undergo substitution reactions with nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like amines and thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

(E)-3-(2-Chlorophenyl)-N-(5-methyl-3-isoxazolyl)-2-propenamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (E)-3-(2-Chlorophenyl)-N-(5-methyl-3-isoxazolyl)-2-propenamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• (E)-3-(2-Bromophenyl)-N-(5-methyl-3-isoxazolyl)-2-propenamide
• (E)-3-(2-Fluorophenyl)-N-(5-methyl-3-isoxazolyl)-2-propenamide
• (E)-3-(2-Methylphenyl)-N-(5-methyl-3-isoxazolyl)-2-propenamide

Uniqueness

(E)-3-(2-Chlorophenyl)-N-(5-methyl-3-isoxazolyl)-2-propenamide is unique due to the presence of the chlorophenyl group, which imparts distinct chemical and biological properties. This makes it a valuable compound for research and industrial applications.